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Compound of Interest

Compound Name: 3-(Bromomethyl)aniline
CAS No.: 130462-63-4
Cat. No.: B136996
Get Quote
. J

CAS: 15536-35-3 | Molecular Formula: C7HeBrz2N | Role: Bifunctional
Electrophile/Nucleophile[1]

Executive Summary & Critical Disambiguation

Warning: This compound is frequently confused with 3-Bromoaniline (CAS 591-19-5).[1][2][3]
This distinction is critical:

o 3-Bromoaniline: An aryl bromide used in palladium-catalyzed couplings.[1] Stable free base.

» 3-(Bromomethyl)aniline: A benzyl bromide (alkylating agent).[1] Highly unstable as a free
base; stored exclusively as the hydrobromide salt.[1]

3-(Bromomethyl)aniline hydrobromide acts as a "masked" bifunctional building block.[1][2] It
contains a nucleophilic aniline handle (protected by protonation) and a highly electrophilic
benzylic bromide.[1] It is primarily employed in fragment-based drug discovery (FBDD) to
introduce a meta-substituted benzyl linker, enabling the construction of nitrogen heterocycles or
the covalent modification of protein targets.[1][2]
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Physicochemical Profile

The hydrobromide salt form is essential for the compound's existence.[1] The protonation of the
amine reduces its nucleophilicity, preventing it from reacting with the bromomethyl group of
neighboring molecules (Auto-Quenching).[1]

Property Data Context

Specific to the HBr salt form.[1]
CAS (Salt) 15536-35-3

[4]

Highly unstable; generated in
CAS (Free Base) 24564-24-3 )

situ only.[1][2]

) Includes HBr counterion.[1][2]
Molecular Weight 266.96 g/mol )
) ] ) Darkens upon oxidation or

Appearance Off-white to beige solid ]

hydrolysis.[1][2]

Soluble in polar aprotic
Solubility DMSO, DMF, Methanol solvents.[1] Reacts with water.

[1][2]

Exact point varies by
Melting Point >140°C (Decomposes) purity/hydration; rapid heating

causes degradation.[1][2]

Critical: Store under inert gas.
Storage -20°C, Hygroscopic, Argon Moisture triggers HBr release

and polymerization.[1][2]

Stability & Reactivity Mechanisms
The "Self-Destruct"” Mechanism (Intermolecular
Polymerization)

The defining characteristic of this molecule is its instability as a free base.[1][2] In the presence
of base (pH > 7), the anilinium ion deprotonates to the free aniline.[1] The nitrogen lone pair
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then attacks the electrophilic benzylic carbon of a second molecule via an SN2 mechanism,

leading to rapid polymerization.[1]

Mechanism Note

HBr Salt Form

(Stable, Protonated) \~>
Free Aniline Polymerization

# (Nucleophilic -NH2) (Insoluble Tars)
Base Added
(Neutralization)

Click to download full resolution via product page

Figure 1: The stability equilibrium.[1][5] The salt form locks the amine (green), preventing the
red pathway (polymerization).[1]

Synthetic Utility

The compound is typically used in two modes:[1][3][6][7]

» Electrophilic Attack (Benzyl Bromide): Reacting the benzylic bromide with external
nucleophiles (amines, thiols) while keeping the aniline protonated or protected.[1]

» Nucleophilic Attack (Aniline): Using the aniline nitrogen for amide coupling or reductive
amination.[1][2] Note: This requires careful pH control to avoid self-alkylation.[1][2]

Synthesis & Handling Protocols
Synthesis Route (From 3-Aminobenzyl Alcohol)

The most reliable synthesis avoids the reduction of nitro-benzyl bromides (which risks reducing
the bromide).[1][2] Instead, it proceeds via the bromination of the alcohol.[1]
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Reagents: 3-Aminobenzyl alcohol, 48% HBr (aq), Acetic Acid.[2]
o Dissolution: Dissolve 3-aminobenzyl alcohol in glacial acetic acid.

e Bromination: Add 48% aqueous HBr dropwise at 0°C. The acid serves two roles: reagent
and solvent.[1][2]

o Reflux: Heat to 80-90°C for 2-4 hours. The alcohol is converted to the bromide.[1]
» Precipitation: Cool to room temperature. The product precipitates as the HBr salt.[1]

« Filtration: Filter the solid and wash with cold ether (anhydrous) to remove traces of acid and
water.[1][2]

e Drying: Vacuum dry over P20s.

Experimental Protocol: Coupling with a Secondary
Amine

Objective: To couple a secondary amine to the benzylic position without polymerizing the
aniline.[1][2]

Materials:

3-(Bromomethyl)aniline HBr (1.0 eq)[2]

Secondary Amine (e.g., Morpholine) (1.0 eq)[2]

Base: DIPEA (N,N-Diisopropylethylamine) (2.2 eq)[2]

Solvent: Anhydrous DMF or CH2Cl2[1][2]
Step-by-Step:

e Preparation: In a flame-dried flask under Nitrogen, dissolve the Secondary Amine (1.0 eq)
and DIPEA (1.1 eq) in anhydrous DMF. Cool to 0°C.[1][2]
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» Addition: Dissolve 3-(Bromomethyl)aniline HBr in a separate vial of DMF. Add this solution
dropwise to the amine mixture over 30 minutes.

o Expert Insight: Adding the benzyl bromide to the amine ensures the external amine is
always in excess relative to the transiently free aniline, suppressing self-polymerization.[1]

» Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by LCMS
(Look for mass M+Amine).

o Workup: Dilute with EtOAc, wash with water (x3) to remove DMF and salts.[1] Dry organic
layer over MgSOQOa.[1][2]

 Purification: Flash chromatography. Note: The product is now a stable aniline derivative.[1]
Safety & Toxicology (E-E-A-T)
Signal Word: DANGER

e H314 (Skin Corr.[1][2] 1B): Causes severe skin burns and eye damage.[1][2] Benzyl
bromides are potent lachrymators and blistering agents.[1][2]

e H302 (Acute Tox. 4): Harmful if swallowed.[1][2]

» Genotoxicity Concern: As an alkylating agent, it has the potential to alkylate DNA.[1] Handle
in a laminar flow hood or glovebox.[1][2]

Decontamination: Spills should be neutralized with a solution of dilute ammonia or 5% sodium
thiosulfate (reacts with the alkyl bromide) before cleaning.[1][2]

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 21257325, 3-(Bromomethyl)aniline. Retrieved from [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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